1-Chloro-2,5-dibromo-3,6-difluorobenzene 1-Chloro-2,5-dibromo-3,6-difluorobenzene
Brand Name: Vulcanchem
CAS No.:
VCID: VC17563806
InChI: InChI=1S/C6HBr2ClF2/c7-2-1-3(10)4(8)5(9)6(2)11/h1H
SMILES:
Molecular Formula: C6HBr2ClF2
Molecular Weight: 306.33 g/mol

1-Chloro-2,5-dibromo-3,6-difluorobenzene

CAS No.:

Cat. No.: VC17563806

Molecular Formula: C6HBr2ClF2

Molecular Weight: 306.33 g/mol

* For research use only. Not for human or veterinary use.

1-Chloro-2,5-dibromo-3,6-difluorobenzene -

Specification

Molecular Formula C6HBr2ClF2
Molecular Weight 306.33 g/mol
IUPAC Name 1,4-dibromo-3-chloro-2,5-difluorobenzene
Standard InChI InChI=1S/C6HBr2ClF2/c7-2-1-3(10)4(8)5(9)6(2)11/h1H
Standard InChI Key XMMXOYLGLZDQIN-UHFFFAOYSA-N
Canonical SMILES C1=C(C(=C(C(=C1Br)F)Cl)Br)F

Introduction

1-Chloro-2,5-dibromo-3,6-difluorobenzene is a halogenated aromatic compound that features a benzene ring substituted with one chlorine atom, two bromine atoms, and two fluorine atoms at specific positions. This unique arrangement of halogens imparts distinct chemical properties and potential applications in various fields, including medicinal chemistry and materials science. Despite its complex structure, detailed information on this compound is limited, and most available data come from specialized chemical suppliers and databases.

Synthesis and Preparation

The synthesis of 1-Chloro-2,5-dibromo-3,6-difluorobenzene typically involves multi-step reactions starting from simpler halogenated benzene derivatives. These processes often require careful control of reaction conditions to achieve the desired substitution pattern.

Applications and Potential Uses

While specific applications of 1-Chloro-2,5-dibromo-3,6-difluorobenzene are not well-documented, compounds with similar structures are explored in medicinal chemistry for their potential biological activity and in materials science for their unique physical properties.

Comparison with Similar Compounds

1-Chloro-2,5-dibromo-3,6-difluorobenzene can be compared to other halogenated benzene derivatives, such as 1-Chloro-4,6-dibromo-2,3-difluorobenzene and 1,5-Dibromo-2,4-difluorobenzene, which have different substitution patterns and reactivity profiles.

CompoundMolecular FormulaKey Features
1-Chloro-2,5-dibromo-3,6-difluorobenzeneC₆H₂Br₂ClF₂Unique halogen arrangement, potential for specific reactivity
1-Chloro-4,6-dibromo-2,3-difluorobenzeneC₆H₂Br₂ClF₂Different halogen positions, distinct chemical properties
1,5-Dibromo-2,4-difluorobenzeneC₆H₂Br₂F₂Known biological activity, environmental impact

Safety and Handling

Handling halogenated compounds like 1-Chloro-2,5-dibromo-3,6-difluorobenzene requires caution due to potential toxicity and environmental concerns. Proper protective equipment and adherence to safety protocols are essential.

Future Research Directions

Further research is needed to fully explore the chemical properties, biological activity, and potential applications of 1-Chloro-2,5-dibromo-3,6-difluorobenzene. This includes detailed studies on its reactivity, toxicity, and environmental impact.

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